Cas no 155223-36-2 (tert-butyl[cis-2-ethynylcyclopropoxy]dimethylsilane)

• Product Name: tert-butyl[cis-2-ethynylcyclopropoxy]dimethylsilane
• CAS No: 155223-36-2
• MF: C₁₁H₂₀OSi
• MW: 196.361404418945
• CID: 4770329
• Update Time: 2026-02-26

tert-butyl[cis-2-ethynylcyclopropoxy]dimethylsilane Chemical and Physical Properties

Names and Identifiers

• tert-Butyl[cis-2-ethynylcyclopropoxy]dimethylsilane
• CID 145709279
• Silane, (1,1-dimethylethyl)[[(1R,2R)-2-ethynylcyclopropyl]oxy]dimethyl-, rel- (9CI)
• tert-butyl[cis-2-ethynylcyclopropoxy]dimethylsilane

• Inchi： 1S/C11H20OSi/c1-7-9-8-10(9)12-13(5,6)11(2,3)4/h1,9-10H,8H2,2-6H3/t9-,10+/m0/s1
• InChI Key： YOYLSMWOOPDUEI-VHSXEESVSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)O[C@@H]1C[C@@H]1C#C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 241
• Topological Polar Surface Area: 9.2

Experimental Properties

• Density: 0.89±0.1 g/cm3(Predicted)
• Boiling Point: 190.0±29.0 °C(Predicted)

Additional information on tert-butyl[cis-2-ethynylcyclopropoxy]dimethylsilane

Professional Introduction to Compound with CAS No. 155223-36-2 and Product Name: tert-butyl[cis-2-ethynylcyclopropoxy]dimethylsilane

The compound with the CAS number 155223-36-2 and the product name tert-butyl[cis-2-ethynylcyclopropoxy]dimethylsilane represents a significant advancement in the field of organosilicon chemistry, particularly in the development of novel synthetic reagents and materials. This organosilicon derivative is characterized by its unique structural features, which include a tert-butyl group, a cis-2-ethynylcyclopropoxy moiety, and two dimethylsilane units. These structural components contribute to its remarkable chemical properties, making it a valuable tool in various industrial and research applications.

One of the most notable aspects of this compound is its potential utility in cross-coupling reactions, which are fundamental to modern synthetic organic chemistry. The presence of the ethynyl group and the cyclopropoxy moiety enhances its reactivity, allowing for efficient coupling with a wide range of substrates. This property is particularly relevant in the context of pharmaceutical synthesis, where such reactions are often employed to construct complex molecular architectures.

Recent studies have highlighted the importance of organosilicon compounds in catalytic systems. The tert-butyl[cis-2-ethynylcyclopropoxy]dimethylsilane has been investigated for its role as a ligand or intermediate in transition metal-catalyzed reactions. Its stability under various reaction conditions makes it an attractive candidate for use in industrial-scale processes. Moreover, the compound's ability to facilitate selective transformations has been demonstrated in several high-value chemical syntheses.

In the realm of materials science, this organosilicon derivative has shown promise as a precursor for functional polymers and coatings. The incorporation of the cis-2-ethynylcyclopropoxy group into polymer backbones can impart unique properties such as enhanced thermal stability or improved adhesion characteristics. These attributes are particularly desirable in applications ranging from electronics to automotive components.

The pharmaceutical industry has also begun to explore the potential of this compound as a building block for drug candidates. The silane moiety provides a versatile handle for further functionalization, enabling chemists to rapidly modify molecular structures. This flexibility is crucial in drug discovery, where subtle changes in chemical scaffolds can significantly impact biological activity. Preliminary studies suggest that derivatives of tert-butyl[cis-2-ethynylcyclopropoxy]dimethylsilane may exhibit interesting pharmacological properties, warranting further investigation.

From a synthetic chemistry perspective, the compound's structure offers intriguing opportunities for innovation. The combination of a bulky tert-butyl group and an electron-deficient ethynyl group creates a balance between steric hindrance and reactivity that can be exploited in multi-step syntheses. This balance is essential for achieving high yields and selectivity in complex reactions.

Environmental considerations also play a role in the development and application of this compound. Organosilicon derivatives are generally known for their stability and low toxicity, making them environmentally friendly alternatives to traditional organic solvents or reagents. The potential for green chemistry applications is particularly appealing given current trends toward sustainable industrial practices.

The future prospects for tert-butyl[cis-2-ethynylcyclopropoxy]dimethylsilane are vast, with ongoing research expected to uncover new applications across multiple disciplines. As our understanding of its properties grows, so too will its utility in cutting-edge technologies and scientific endeavors. Whether used as a reagent, catalyst, or building block, this compound represents a significant contribution to the advancement of chemical science.